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Compound of Interest

Compound Name: Nystatin

Cat. No.: B7802587

For laboratory professionals engaged in drug development and research, ensuring safety
during the handling of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the handling of Nystatin, a polyene antifungal
agent. Adherence to these procedures will minimize exposure risk and ensure proper disposal,
fostering a safe and efficient research environment.

Personal Protective Equipment (PPE) for Nystatin

When handling Nystatin in a laboratory setting, a comprehensive approach to personal
protection is crucial to prevent skin and eye contact, as well as inhalation of the powder. The
following table summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Rationale

Hand Protection

Nitrile or latex gloves. Consider
double gloving for enhanced

protection.[1][2]

Prevents direct skin contact

with the compound.

Eye and Face Protection

Safety glasses with side
shields or goggles.[3] A face
shield may be necessary when

there is a risk of splashing.

Protects eyes from dust
particles and potential

splashes.

Body Protection

A laboratory coat is suitable for
handling small quantities.[1]
For larger amounts, a
disposable, low-permeability
gown or coverall that is
buttoned at the collar and cuffs

is recommended.[1][2]

Minimizes contamination of

personal clothing and skin.

Respiratory Protection

An approved particulate filter
respirator (e.g., N95) should be
used when there is a potential
for generating dust or when
working with significant
quantities.[1] A positive flow
mask may be appropriate if
large amounts of dust become

airborne.[1]

Prevents inhalation of Nystatin
powder, which can cause

respiratory irritation.

Operational Handling and Disposal Plan

Proper operational procedures and a clear disposal plan are critical for maintaining a safe

laboratory environment.

Nystatin should be handled in a well-ventilated area to minimize the concentration of airborne

particles.[1] It is important to avoid the formation of dust during handling.[4] All personal

contact, including inhalation and contact with skin and eyes, should be avoided.[1] Do not eat,

drink, or smoke in areas where Nystatin is handled.[5]
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Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse the eyes with plenty of water
for at least 15 minutes, ensuring to flush under
the eyelids.[4] If irritation persists, seek medical

attention.[3]

Skin Contact

Remove any contaminated clothing. Wash the
affected skin area with soap and water. If skin

irritation or a rash occurs, seek medical advice.

[5][6]

Do not induce vomiting.[5] Clean the mouth with

Ingestion water and then drink plenty of water.[4] If
symptoms develop, get medical attention.
Move the individual to fresh air. If breathing

Inhalation becomes difficult or irritation occurs, seek

medical attention.[3]

Unused Nystatin and materials contaminated with the compound should be disposed of

carefully to prevent environmental contamination and accidental exposure.

e Solid Waste: Sweep up any spilled Nystatin powder using dry clean-up procedures and

avoid generating dust.[1][4] Place the collected powder and any contaminated disposable

materials (e.g., gloves, gowns) into a suitable, sealed container for disposal.[4]

o General Disposal: For disposal of unused medicine, it is recommended to mix the Nystatin

with an unappealing substance such as dirt, cat litter, or used coffee grounds.[7][8] This

mixture should then be placed in a sealed plastic bag or container before being discarded in

the trash.[7][8]

o Container Disposal: Before disposing of the original container, ensure all personal and

prescription information is removed or blacked out to protect privacy.[8][9]

Experimental Workflow for Handling Nystatin
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The following diagram outlines the standard procedure for safely handling Nystatin in a
laboratory setting, from preparation to disposal.

Don Personal Protective Equipment (PPE)

:

Prepare well-ventilated workspace

Preparation

'

Weigh/measure Nystatin carefully
to avoid dust generation

:

Perform experimental procedure

Han’dling

v

Clean workspace and equipment

l

Segregate and seal contaminated waste Mix unused Nystatin with inert material

~

Dispose of sealed waste in designated trash

l

Remove and dispose of PPE

l

Wash hands thoroughly

Cleanup & Disposal

Figure 1: Nystatin Handling and Disposal Workflow
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Caption: A workflow diagram illustrating the key steps for safe handling and disposal of
Nystatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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